N-(4-chlorophenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H19ClN6O3S/c1-13-3-2-4-17(9-13)29-18(10-16-11-19(30)26-21(32)25-16)27-28-22(29)33-12-20(31)24-15-7-5-14(23)6-8-15/h2-9,11H,10,12H2,1H3,(H,24,31)(H2,25,26,30,32)
• InChI Key: IZUYKVKJTXGOFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)Cl)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C22H19ClN6O3S
• Molecular Weight: 482.9 g/mol

Description

N-(4-chlorophenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C22H19ClN6O3S and its molecular weight is 482.94. The purity is usually 95%.
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Scientific Research Applications

Crystal Structures and Molecular Conformation

Research on crystal structures related to the mentioned compound has demonstrated unique molecular conformations and intermolecular interactions. Studies such as those by Subasri et al. (2016, 2017) have focused on the crystal structures of similar compounds, revealing folded conformations and intramolecular hydrogen bonds that stabilize these conformations. These insights are crucial for understanding the compound's reactivity and potential binding mechanisms (Subasri et al., 2016; Subasri et al., 2017).

Antitumor and Antimicrobial Activities

The compound and its derivatives have been synthesized and evaluated for antitumor activity against various human cancer cell lines. Hafez and El-Gazzar (2017) synthesized a series of novel derivatives that showed potent anticancer activity, comparable to doxorubicin, a well-known anticancer drug. This highlights the potential therapeutic applications of these compounds in cancer treatment (Hafez & El-Gazzar, 2017). Additionally, derivatives have also been investigated for antimicrobial activities, indicating a broad spectrum of potential pharmacological applications (Majithiya & Bheshdadia, 2022).

Reaction with Electrophiles and Vibrational Spectroscopic Analysis

Mekuskiene and Vainilavicius (2006) explored reactions of pyrimidine-dione derivatives with electrophiles, providing insights into the compound's chemical reactivity and potential for generating diverse derivatives with varied biological activities (Mekuskiene & Vainilavicius, 2006). Furthermore, vibrational spectroscopic analysis by Jenepha Mary et al. (2022) characterized the antiviral active molecule related to this compound, demonstrating the application of spectroscopic techniques in understanding its chemical and biological properties (Jenepha Mary et al., 2022).